germanium disodium trioxide

• CAS No.: 12025-19-3
• Molecular Formula: GeNa2O3
• Molecular Weight: 166.61 g/mol
• IUPAC Name: disodium;germanium(4+);oxygen(2-)
• InChI: InChI=1S/Ge.2Na.3O/q+4;2*+1;3*-2
• InChI Key: VYYDJKOKJKHDQC-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[Na+].[Na+].[Ge+4]
• Synonyms: germanium disodium trioxide

Description

Germanium disodium trioxide, also known as sodium germanate, is an inorganic compound with the chemical formula Na₂GeO₃. It is a colorless solid that is primarily used in the synthesis of other germanium compounds. This compound is known for its unique properties and applications in various fields, including chemistry, biology, medicine, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Germanium disodium trioxide can be prepared by the fusion of germanium dioxide (GeO₂) with sodium hydroxide (NaOH) at high temperatures. The reaction is as follows: [ 2 \text{NaOH} + \text{GeO}_2 \rightarrow \text{Na}_2\text{GeO}_3 + \text{H}_2\text{O} ] An intermediate in this reaction is the protonated derivative NaHGeO₃, which is a water-soluble salt .

Industrial Production Methods: In industrial settings, this compound is produced through similar high-temperature fusion processes. The reaction conditions are carefully controlled to ensure the purity and yield of the product. The compound is then purified and processed for various applications .

Chemical Reactions Analysis

Types of Reactions: Germanium disodium trioxide undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized to form germanium dioxide.

Reduction: It can be reduced to elemental germanium under specific conditions.

Substitution: It can participate in substitution reactions with other metal salts to form different germanates.

Common Reagents and Conditions:

Oxidation: Typically involves oxidizing agents such as oxygen or hydrogen peroxide.

Reduction: Requires reducing agents like hydrogen gas or carbon.

Substitution: Involves reacting with metal salts in aqueous solutions.

Major Products Formed:

Oxidation: Germanium dioxide (GeO₂)

Reduction: Elemental germanium (Ge)

Substitution: Various metal germanates depending on the reacting metal salt.

Scientific Research Applications

Germanium disodium trioxide has a wide range of applications in scientific research:

Chemistry: Used as a precursor for synthesizing other germanium compounds.

Biology: Investigated for its potential biological effects, including anti-inflammatory and immunostimulatory properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases, including cancer and neurological disorders.

Industry: Utilized in the production of semiconductors, optical devices, and catalysts.

Mechanism of Action

The mechanism of action of germanium disodium trioxide involves its interaction with biological molecules and cellular pathways. It is known to modulate immune responses, reduce inflammation, and exhibit antioxidant properties. The compound interacts with molecular targets such as enzymes and receptors, influencing various biochemical pathways .

Comparison with Similar Compounds

Sodium Silicate (Na₂SiO₃): Structurally analogous to germanium disodium trioxide, consisting of polymeric anions made up of vertex-sharing tetrahedra.

Sodium Stannate (Na₂SnO₃): Similar in structure and properties, used in similar industrial applications.

Uniqueness: this compound is unique due to its specific chemical properties and applications in high-tech fields such as optoelectronics and biomedicine. Its ability to form stable compounds with various elements makes it a valuable material for research and industrial applications .